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Compound of Interest

Compound Name: m-PEG6-Azide

Cat. No.: B609279 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety data and handling protocols for m-PEG6-Azide (19-

azido-2,5,8,11,14,17-hexaoxanonadecane), a common reagent in bioconjugation, click

chemistry, and the development of antibody-drug conjugates (ADCs). Due to the presence of

an azide functional group, this compound requires careful handling to mitigate potential

hazards. This document outlines the known properties, safety precautions, emergency

procedures, and experimental workflows to ensure its safe use in a laboratory setting.

Chemical and Physical Properties
m-PEG6-Azide is a polyethylene glycol (PEG) derivative containing a terminal azide group.

The PEG linker enhances aqueous solubility, while the azide group allows for specific chemical

reactions, most notably the copper-catalyzed or strain-promoted azide-alkyne cycloaddition

(CuAAC and SPAAC, respectively).[1][2][3][4][5]

Table 1: Physical and Chemical Properties of m-PEG6-Azide
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Property Value Source

CAS Number 1043884-49-6

Molecular Formula C13H27N3O6

Molecular Weight 321.37 g/mol

Appearance Solid powder or liquid

Purity Typically >95% or >98%

Solubility Soluble in DMSO

Exact Mass 321.1900 g/mol

XLogP3 0.2

Note: Some properties are computed and may vary slightly between suppliers.

Hazard Identification and Classification
While a specific Safety Data Sheet (SDS) for m-PEG6-Azide is not readily available, data from

closely related azide-containing PEG compounds, such as Azido-PEG6-NHS ester and Azido-

PEG6-acid, provide valuable insight into its potential hazards. The primary hazards are

associated with the azide group and potential irritation.

GHS Hazard Classification (Anticipated)

Based on analogous compounds, m-PEG6-Azide is anticipated to be classified as:

Acute Toxicity, Oral (Category 4): Harmful if swallowed.

Skin Corrosion/Irritation (Category 2): Causes skin irritation.

Serious Eye Damage/Eye Irritation (Category 2A): Causes serious eye irritation.

Specific Target Organ Toxicity, Single Exposure (Category 3): May cause respiratory

irritation.

Hazard Statements:
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H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

It is also crucial to recognize the general hazards of organic azides. They can be energetic and

potentially explosive, especially under conditions of heat, friction, or shock.

Experimental Protocols: Safe Handling and Storage
Adherence to strict safety protocols is mandatory when working with m-PEG6-Azide.

Personal Protective Equipment (PPE)
A standard laboratory PPE protocol should be followed:

Eye Protection: Safety glasses with side shields or chemical safety goggles are required.

Hand Protection: Chemical-resistant gloves, such as nitrile rubber, should be worn. Change

gloves frequently and after any sign of contamination.

Skin and Body Protection: A lab coat is mandatory. For procedures with a risk of splashing,

additional protection such as an apron or sleeves may be necessary.

Respiratory Protection: Work in a well-ventilated area, preferably a chemical fume hood, to

avoid inhalation of dust or aerosols.

Handling Procedures
Avoid Inhalation, Ingestion, and Skin/Eye Contact.

Use in a Well-Ventilated Area: A chemical fume hood is strongly recommended for all

manipulations of the compound.

Avoid Dust and Aerosol Formation.
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Do Not Handle with Metal Utensils: Metal azides, which can be highly explosive, may form

upon contact with certain metals. Use plastic or glass spatulas.

Avoid Incompatible Materials: Do not mix with strong acids, strong bases, oxidizing agents,

or reducing agents. Contact with acids can form the highly toxic and explosive hydrazoic

acid. Avoid use with halogenated solvents.

Grounding: For larger quantities, take precautionary measures against static discharge.

Storage
Proper storage is crucial to maintain the stability and integrity of m-PEG6-Azide and to ensure

safety.

Table 2: Storage Conditions for m-PEG6-Azide

Condition Temperature Duration Source

Short-term (as

received)
0 - 4 °C Days to weeks

Long-term (as

received)
-20 °C Months to years

Stock Solution -20 °C Up to 1 month

Stock Solution -80 °C Up to 6 months

Additional Storage Guidelines:

Store in a dry, dark place.

Keep the container tightly sealed.

Store away from incompatible materials.

For solutions, store in aliquots to avoid repeated freeze-thaw cycles.

Emergency Procedures
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In the event of an exposure or spill, immediate and appropriate action is critical.

First Aid Measures
Table 3: First Aid Procedures for m-PEG6-Azide Exposure

Exposure Route Procedure Source

Eye Contact

Immediately flush eyes with

plenty of water for at least 15

minutes, occasionally lifting the

upper and lower eyelids.

Remove contact lenses if

present and easy to do. Seek

immediate medical attention.

Skin Contact

Immediately wash off with

plenty of soap and water.

Remove contaminated clothing

and shoes. Seek medical

attention if irritation persists.

Inhalation

Move the person to fresh air. If

breathing is difficult, give

oxygen. If not breathing, give

artificial respiration. Seek

immediate medical attention.

Ingestion

Do NOT induce vomiting.

Wash out mouth with water.

Never give anything by mouth

to an unconscious person.

Seek immediate medical

attention.

Spill and Leak Procedures
Evacuate the Area: Ensure all personnel are in a safe location.
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Ensure Adequate Ventilation.

Wear Appropriate PPE: Full PPE, including respiratory protection if necessary, should be

worn during cleanup.

Contain the Spill: Prevent further leakage or spillage. Keep the product away from drains and

water courses.

Clean-up: For solid spills, carefully sweep up and place in a suitable container for disposal.

For liquid spills, absorb with an inert material (e.g., diatomite, universal binders) and place in

a sealed container for disposal.

Decontaminate: Clean the spill area thoroughly with a suitable solvent (e.g., alcohol) and

then soap and water.

Waste Disposal: Dispose of all contaminated materials as hazardous waste in accordance

with local, state, and federal regulations.

Visualized Workflows and Logical Relationships
The following diagrams, generated using Graphviz, illustrate key workflows for the safe

handling of m-PEG6-Azide.
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Preparation and Handling Workflow

Review SDS and SOPs

Don Appropriate PPE
(Goggles, Lab Coat, Gloves)

Work in a Chemical Fume Hood

Weigh/Measure m-PEG6-Azide
(Use non-metal utensils)

Perform Reaction/
Bioconjugation

Clean Work Area and
Decontaminate Equipment

Store Compound and Solutions Properly Dispose of Waste Correctly

Click to download full resolution via product page

Caption: Workflow for the safe preparation and handling of m-PEG6-Azide.
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Emergency Response Logic

Exposure Event Occurs
(Spill, Splash, Inhalation)

Assess the Situation
(Immediate Danger?)

Contain and Clean Spill
(If trained and safe to do so)

Evacuate Area,
Alert Others

Yes

Administer First Aid
(See Table 3)

No

Seek Immediate
Medical Attention

Click to download full resolution via product page

Caption: Logical flow for responding to an emergency involving m-PEG6-Azide.

Conclusion
m-PEG6-Azide is a valuable tool in modern drug development and bioconjugation research.

However, its azide functionality necessitates a thorough understanding of its potential hazards

and strict adherence to safety protocols. By following the guidelines outlined in this technical

guide, researchers can minimize risks and ensure a safe laboratory environment. Always

consult the most up-to-date Safety Data Sheet from your supplier and your institution's safety

policies before beginning work.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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